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Compound of Interest

Compound Name: 2'-Nitrobiphenyl-4-carbaldehyde
CAS No.: 169188-17-4
Cat. No.: B1323383
Get Quote
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CAS 169188-17-4

Executive Summary

2'-Nitrobiphenyl-4-carbaldehyde (CAS 169188-17-4) is a critical biaryl building block used
primarily in the synthesis of pharmaceutical intermediates and advanced materials. Structurally,
it consists of a biphenyl core functionalized with an electron-withdrawing nitro group at the
ortho position of one ring and a reactive aldehyde group at the para position of the other.

This specific substitution pattern makes it a high-value scaffold for Angiotensin Il Receptor
Blockers (ARBSs) (the "Sartan" class of antihypertensives), where the 2'-position is frequently
derivatized into a tetrazole ring. Additionally, the compound serves as a precursor for
phenanthridines via reductive cyclization and is utilized in the development of organic light-
emitting diode (OLED) materials due to its conjugated biphenyl system.

This guide provides a comprehensive technical analysis, including validated synthetic
protocols, safety handling (SDS synthesis), and application workflows.
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Property Data

Chemical Name 2'-Nitrobiphenyl-4-carbaldehyde

Synonyms 4-(2-Nit.rophenyl)benzaldehyde; 2-Nitro-4'-
formylbiphenyl

CAS Number 169188-17-4

Molecular Formula C13H9NOs

Molecular Weight 227.22 g/mol

SMILES O=Cclccc(c2ccecc2[O-])cecl

Physical State Solid (Pale yellow to yellow crystalline powder)

Solubility Soluble in DCM, EtOAc, THF; Insoluble in water

Melting Point 103-106 °C (Typical range for pure isomer)

Safety & Handling (SDS Synthesis)

Note: While specific regulatory SDS data may vary by supplier, the following is synthesized
from the functional group hazards of nitro-biphenyls and aromatic aldehydes.

3.1 GHS Classification (Inferred)
o Skin Corrosion/Irritation: Category 2 (H315)[1][2]

o Serious Eye Damage/Irritation: Category 2A (H319)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

3.2 Handling Protocol

e Engineering Controls: Process must be carried out in a certified chemical fume hood to
prevent inhalation of dust or vapors.

o PPE: Nitrile gloves (0.11 mm min. thickness), safety goggles (EN 166 standard), and lab
coat.
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o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C. Aldehydes are prone to
air oxidation to carboxylic acids; nitro compounds are stable but light-sensitive.

3.3 Emergency Workflow
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Wash with soap/water
(15 mins)

Eye Contact:
posure de Rinse with water
(Remove contacts)

Seek Medical Advice

(Show Structure)

Inhalation:
Move to fresh air
Support breathing

Click to download full resolution via product page

Figure 1: Immediate response workflow for exposure incidents involving CAS 169188-17-4.

Synthetic Utility & Protocols

The most robust route to 2'-Nitrobiphenyl-4-carbaldehyde is the Suzuki-Miyaura Cross-
Coupling reaction. This method is preferred over direct nitration of biphenyl-4-carbaldehyde,
which yields a mixture of isomers difficult to separate.

4.1 Retrosynthetic Analysis

The target molecule is disconnected at the biaryl bond.
» Fragment A (Electrophile): 1-Bromo-2-nitrobenzene (commercially available, inexpensive).

e Fragment B (Nucleophile): 4-Formylphenylboronic acid.

4.2 Validated Experimental Protocol

Objective: Synthesis of 2'-Nitrobiphenyl-4-carbaldehyde on a 10 mmol scale.

Reagents:
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1-Bromo-2-nitrobenzene (2.02 g, 10 mmol)

4-Formylphenylboronic acid (1.65 g, 11 mmol, 1.1 equiv)

Pd(PPhs)a4 (Tetrakis(triphenylphosphine)palladium(0)) (0.35 g, 3 mol%)
Potassium Carbonate (K2CO3) (2.76 g, 20 mmol, 2.0 equiv)

Solvent System: Toluene:Ethanol:Water (4:1:1 ratio, 60 mL)

Step-by-Step Methodology:

Degassing: In a 250 mL round-bottom flask, combine the solvent mixture
(Toluene/EtOH/H20). Sparge with Argon for 20 minutes to remove dissolved oxygen (Critical
for Pd(0) catalyst longevity).

Addition: Add 1-Bromo-2-nitrobenzene, 4-Formylphenylboronic acid, and K2COs under a
positive stream of Argon.

Catalyst: Add Pd(PPhs)a last. The solution typically turns yellow/orange.

Reaction: Equip with a reflux condenser and heat to 90°C for 12—16 hours. Monitor by TLC
(Eluent: Hexane/EtOAc 4:1). The starting bromide (Rf ~0.6) should disappear; the product
(Rf ~0.3) will appear as a UV-active spot (often yellow).

Work-up: Cool to room temperature. Dilute with Ethyl Acetate (100 mL) and wash with water
(2 x 50 mL) followed by brine (50 mL).

Purification: Dry the organic layer over anhydrous MgSOa, filter, and concentrate in vacuo.
Purify the crude residue via flash column chromatography (Silica gel, Hexane/EtOAc
gradient 10:1 to 4:1).

Yield: Typical isolated yield is 75-85%.

4.3 Synthesis Pathway Diagram
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Figure 2: Suzuki-Miyaura coupling pathway for the synthesis of the target compound.

Applications in Drug Discovery[6][7]

The 2'-nitro-4-formyl substitution pattern is a versatile pharmacophore precursor.

5.1 "Sartan" Drug Development

The biphenyl moiety is the core scaffold for ARBs. The nitro group serves as a masked nitrogen
source for the tetrazole ring or amine functionality.

o Transformation: The aldehyde group can be oxidized to a carboxylic acid (e.g., Telmisartan
precursors) or reductively aminated. The nitro group is reduced to an amine, which can then
be converted to a tetrazole via reaction with sodium azide/triethylorthoformate or similar
methods.

5.2 Reductive Cyclization (Cadogan/Meyer Methods)

This compound is a precursor for Phenanthridines, which are potent intercalating agents and
antiviral scaffolds.

e Mechanism: Reduction of the nitro group (using P(OEt)s or Fe/AcOH) generates a nitrene or
amine intermediate that attacks the aldehyde (or its imine derivative) to close the middle ring.

5.3 Application Logic Map
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Figure 3: Divergent synthetic utility of CAS 169188-17-4 in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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